Cas no 209343-42-0 (Benzenesulfonyl isocyanate, 2,4-dichloro-)

• Product Name: Benzenesulfonyl isocyanate, 2,4-dichloro-
• CAS No: 209343-42-0
• MF: C₇H₃Cl₂NO₃S
• MW: 252.074618577957
• MDL: MFCD00152395
• CID: 5222631
• Update Time: 2026-03-07

Benzenesulfonyl isocyanate, 2,4-dichloro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl isocyanate, 2,4-dichloro-

• MDL： MFCD00152395
• Inchi： 1S/C7H3Cl2NO3S/c8-5-1-2-7(6(9)3-5)14(12,13)10-4-11/h1-3H
• InChI Key： JAYGNDDSBFXWLC-UHFFFAOYSA-N
• SMILES： C1(S(N=C=O)(=O)=O)=CC=C(Cl)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Benzenesulfonyl isocyanate, 2,4-dichloro-

Recent Advances in the Application of Benzenesulfonyl Isocyanate, 2,4-Dichloro- (CAS: 209343-42-0) in Chemical Biology and Pharmaceutical Research

Benzenesulfonyl isocyanate, 2,4-dichloro- (CAS: 209343-42-0) is a specialized chemical reagent widely utilized in the synthesis of sulfonylurea derivatives and other biologically active compounds. Recent studies have highlighted its significance in medicinal chemistry, particularly in the development of novel therapeutic agents targeting various diseases, including cancer, diabetes, and infectious diseases. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic benefits.

One of the most notable applications of Benzenesulfonyl isocyanate, 2,4-dichloro- is its role as a key intermediate in the synthesis of sulfonylurea-based drugs. Sulfonylureas are a class of compounds known for their hypoglycemic effects, making them crucial in diabetes management. Recent research has explored the optimization of synthetic pathways using this reagent to enhance yield and purity, thereby improving the scalability of drug production. Additionally, its reactivity with various nucleophiles has been leveraged to create diverse chemical libraries for high-throughput screening in drug discovery.

In the context of cancer research, Benzenesulfonyl isocyanate, 2,4-dichloro- has been investigated for its potential to inhibit specific enzymatic pathways involved in tumor progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in blocking the activity of tyrosine kinases, which are often overexpressed in cancerous cells. The study reported significant tumor growth inhibition in preclinical models, suggesting its promise as a lead compound for further development. Mechanistic studies revealed that the dichloro-substituted benzenesulfonyl moiety plays a critical role in binding to the kinase active site, providing a structural basis for future drug design.

Beyond its therapeutic applications, this compound has also been employed in chemical biology to probe protein-ligand interactions. Its isocyanate group enables selective labeling of amino acid residues, facilitating the study of protein structure and function. Recent work published in ACS Chemical Biology detailed its use in covalent inhibitor design, where it was shown to form stable adducts with cysteine residues in target proteins. This approach has opened new avenues for the development of irreversible inhibitors with enhanced specificity and potency.

Despite its promising applications, challenges remain in the handling and storage of Benzenesulfonyl isocyanate, 2,4-dichloro-, due to its moisture sensitivity and potential toxicity. Recent advancements in formulation technology have addressed some of these issues, with studies reporting improved stability through the use of anhydrous solvents and protective packaging. These developments are critical for ensuring the safe and efficient use of this reagent in both research and industrial settings.

In conclusion, Benzenesulfonyl isocyanate, 2,4-dichloro- (CAS: 209343-42-0) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility in synthetic chemistry, combined with its potential therapeutic applications, underscores its importance in the field. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in drug discovery and development. Future studies should focus on optimizing its pharmacokinetic properties and minimizing off-target effects to fully realize its clinical potential.